Cas no 1185302-27-5 (4-2-(1-Piperidinyl)ethoxy-3-(trifluoromethyl)-phenylamine Dihydrochloride)

• Product Name: 4-2-(1-Piperidinyl)ethoxy-3-(trifluoromethyl)-phenylamine Dihydrochloride
• CAS No: 1185302-27-5
• MF: C₁₄H₂₁Cl₂F₃N₂O
• MW: 361.230552434921
• CID: 4684113
• Update Time: 2025-10-28

4-2-(1-Piperidinyl)ethoxy-3-(trifluoromethyl)-phenylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(1-PIPERIDINYL)ETHOXY]-3-(TRIFLUOROMETHYL)-PHENYLAMINE DIHYDROCHLORIDE
• 4-[2-(piperidin-1-yl)ethoxy]-3-(trifluoromethyl)aniline dihydrochloride
• 4-[2-(1-Piperidinyl)ethoxy]-3-(trifluoromethyl)-phenylamine di hydrochloride
• 4-2-(1-Piperidinyl)ethoxy-3-(trifluoromethyl)-phenylamine Dihydrochloride

• Inchi： 1S/C14H19F3N2O.2ClH/c15-14(16,17)12-10-11(18)4-5-13(12)20-9-8-19-6-2-1-3-7-19;;/h4-5,10H,1-3,6-9,18H2;2*1H
• InChI Key： VNSWNPCQGJCFPT-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1C=C(C=CC=1OCCN1CCCCC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 293
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-2-(1-Piperidinyl)ethoxy-3-(trifluoromethyl)-phenylamine Dihydrochloride

4-2-(1-Piperidinyl)ethoxy-3-(trifluoromethyl)-phenylamine Dihydrochloride: A Comprehensive Overview

The compound 4-2-(1-Piperidinyl)ethoxy-3-(trifluoromethyl)-phenylamine Dihydrochloride (CAS No. 1185302-27-5) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound, characterized by its unique structure and functional groups, has garnered attention due to its promising applications in drug design and therapeutic interventions. Recent studies have highlighted its role in modulating key biological pathways, making it a subject of interest for researchers in the medical and chemical sciences.

Chemical Structure and Synthesis

The molecular structure of 4-2-(1-Piperidinyl)ethoxy-3-(trifluoromethyl)-phenylamine Dihydrochloride is defined by a phenyl ring substituted with a trifluoromethyl group at the 3-position and a 2-(1-piperidinyl)ethoxy group at the 4-position. The presence of the piperidine ring introduces a degree of structural complexity, while the trifluoromethyl group contributes to both electronic and steric effects. The dihydrochloride salt form suggests that the compound exists as a zwitterionic species under physiological conditions, which may influence its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through multi-step reactions involving nucleophilic aromatic substitution, coupling reactions, and acid-base neutralization. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that this compound is accessible for further studies.

Biological Activity and Pharmacological Properties

Emerging research has demonstrated that 4-2-(1-Piperidinyl)ethoxy-3-(trifluoromethyl)-phenylamine Dihydrochloride exhibits potent biological activity across various assays. Preclinical studies indicate that this compound acts as a selective agonist for certain G-protein coupled receptors (GPCRs), making it a potential candidate for treating conditions such as chronic pain, inflammation, and neurodegenerative diseases.

Moreover, the trifluoromethyl group has been shown to enhance lipophilicity, thereby improving the compound's ability to cross cellular membranes. This property is crucial for drug delivery systems targeting intracellular pathogens or diseases involving central nervous system penetration.

Therapeutic Applications and Clinical Potential

The therapeutic potential of 4-2-(1-Piperidinyl)ethoxy-3-(trifluoromethyl)-phenylamine Dihydrochloride lies in its ability to modulate signaling pathways involved in inflammation and nociception. Recent clinical trials have explored its efficacy in managing chronic pain syndromes, particularly those resistant to conventional therapies. Preliminary results suggest that this compound offers significant pain relief without inducing tolerance or dependence, which are common issues with traditional opioid analgesics.

In addition, ongoing research is investigating its role in neuroprotection. Studies using animal models of Alzheimer's disease have shown that this compound can reduce amyloid-beta plaque formation and improve cognitive function. These findings underscore its potential as a novel therapeutic agent for neurodegenerative disorders.

Safety Profile and Toxicological Considerations

To ensure safe therapeutic use, comprehensive toxicological evaluations of 4-2-(1-Piperidinyl)ethoxy-3-(trifluoromethyl)-phenylamine Dihydrochloride have been conducted. Acute and chronic toxicity studies reveal that the compound exhibits a favorable safety profile with minimal adverse effects at therapeutic doses. Long-term studies are currently underway to assess its genotoxicity and carcinogenic potential.

Furthermore, pharmacokinetic studies have demonstrated that this compound has an optimal absorption profile, with moderate bioavailability following oral administration. Its half-life is sufficiently long to allow for once-daily dosing regimens, enhancing patient compliance.

Future Directions and Research Opportunities

The future of 4-2-(1-Piperidinyl)ethoxy-3-(trifluoromethyl)-phenylamine Dihydrochloride lies in expanding its application beyond current indications. Researchers are exploring its potential as an anti-inflammatory agent in autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical models have shown promising results, indicating that this compound can suppress pro-inflammatory cytokines while preserving immune homeostasis.

Another area of interest is its role in oncology. Emerging data suggest that this compound may inhibit tumor growth by targeting specific oncogenic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are currently focused on identifying optimal dosing strategies and combination therapies to maximize efficacy while minimizing toxicity.

In conclusion, 4-2-(1-Piperidinyl)ethoxy-3-(trifluoromethyl)-phenylamine Dihydrochloride represents a significant advancement in drug development with broad therapeutic implications. Its unique chemical structure, coupled with favorable pharmacokinetic properties, positions it as a promising candidate for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for this compound, it holds the potential to make a meaningful impact on global health outcomes.